Cas no 1171377-79-9 (1-[(1-Ethyl-1H-pyrazol-3-yl)carbonyl]piperazine)

• Product Name: 1-[(1-Ethyl-1H-pyrazol-3-yl)carbonyl]piperazine
• CAS No: 1171377-79-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 2128555
• Update Time: 2023-08-04

1-[(1-Ethyl-1H-pyrazol-3-yl)carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(1-Ethyl-1H-pyrazol-3-yl)carbonyl]piperazine
• (1-ethyl-1H-pyrazol-3-yl)(piperazin-1-yl)methanone
• STK503235
• (1-Ethyl-1H-pyrazol-3-yl)piperazin-1-ylmethanone

• Inchi： 1S/C10H16N4O/c1-2-14-6-3-9(12-14)10(15)13-7-4-11-5-8-13/h3,6,11H,2,4-5,7-8H2,1H3
• InChI Key： PAYDFHWDNITWIQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(CC)N=1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 50.2